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Compound Name: DAPK Substrate Peptide

Cat. No.: B12354112

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of Death-Associated Protein Kinase (DAPK) substrate peptides,
focusing on their molecular characteristics and the methodologies for their study.

Introduction

Death-Associated Protein Kinase 1 (DAPK1) is a calcium/calmodulin-dependent
serine/threonine kinase that plays a pivotal role in multiple cellular processes, including
apoptosis, autophagy, and tumor suppression.[1][2] Its function is intricately linked to the
phosphorylation of a variety of substrate proteins. Understanding the molecular weight and
properties of these substrates, along with the signaling pathways they participate in, is crucial
for elucidating the mechanisms of DAPK-mediated cellular regulation and for the development
of targeted therapeutics.

DAPK Substrate Peptide: Molecular Weight and
Properties

A commercially available synthetic peptide serves as a well-characterized substrate for in vitro
DAPK kinase assays. This peptide facilitates the study of DAPK1 enzymatic activity and the
screening of potential inhibitors.
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Property Value Reference
Molecular Weight 1578.82 Da --INVALID-LINK--
1692.84 Da (TFA salt) --INVALID-LINK--

Formula C70H115N25017 --INVALID-LINK--

C72H116F3N25019 (TFA salt)  --INVALID-LINK--

) ] Lys-Lys-Arg-Pro-GIn-Arg-Arg-
Amino Acid Sequence --INVALID-LINK--
Tyr-Ser-Asn-Val-Phe

Kinetic Constant (Km) 9 uM --INVALID-LINK--

Endogenous DAPK1 Substrates

DAPK1 phosphorylates a range of endogenous proteins, thereby modulating their function and
influencing cellular fate. The table below summarizes key physiological substrates of DAPK1.

Molecular Weight Phosphorylation

Substrate . Key Biological Role
(Human) Site(s)
) ) Autophagy
Beclin-1 51.9 - 54.1 kDa Threonine 119 (T119) ]
Induction[1][2][3]
Tuberous Sclerosis 2 ) MTORC1 Signaling[4]
~200 kDa Serine 939 (S939)
(TSC2) [S16171[8]
Myosin Light Chain 9 Not explicitly defined Cytoskeletal
19.9 kDa _
(MLC9) for DAPK1 Dynamics
Protein Kinase D Not specified in Not specified in
Autophagy[9]
(PKD) results results
Not specified in Not specified in _
p53 Apoptosis[10]
results results

DAPK Signaling Pathways
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DAPKT1 is a central node in signaling pathways that govern cell death and survival. Its
activation by stimuli such as interferon-gamma, TNF-alpha, and Fas leads to the
phosphorylation of downstream targets, culminating in either apoptosis or autophagy.[11]
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Apoptotic/Autophagic Stimuli

(IFN-y, TNF-a, Fas) Ca2+/Calmodulin

Beclin-1 Myosin Light Chain

Cytoskeletal Reorganization

Cell Lysate
(Source of potential substrates)

Autophagy Apoptosis

mTORCL1 Signaling

In Vitro Kinase Reaction

(+ Active DAPK1, ATP-y-S)

Alkylation of Thiophosphorylated Peptides

Enrichment of Thiophosphopeptides
(e.g., using iodoacetyl-agarose)

LC-MS/MS Analysis

Data Analysis and Substrate Identification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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